BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of Dazomet in Organic
Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dazomet in various
organic solvents. Dazomet, a crystalline solid, is a broad-spectrum biocide used as a soil
fumigant, nematicide, fungicide, and herbicide.[1] Its efficacy is linked to its decomposition into
the active compound, methyl isothiocyanate (MITC), in the presence of moisture.[2]
Understanding its solubility in organic solvents is critical for formulation development, analytical
method development, and for assessing its environmental fate and transport.

Quantitative Solubility Data

The solubility of dazomet has been determined in a range of organic solvents. The following
table summarizes the available quantitative data, primarily at 20°C. It is important to note that
dazomet is sensitive to temperatures above 50°C and moisture, which can lead to its
degradation.[2][3]
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Organic Solubility ( Solubility Temperature
Reference
Solvent g/100 mL) (g/kg) (°C)
Acetone 13.1]3] 173[2][3] 20 [2][3]
Benzene - 51[2][3] 20 [2][3]
Chloroform 30[3] 391[2][3] 20 [2][3]
Cyclohexane - 400[2][3] 20 [2][3]
Diethyl Ether - 6[2][3] 20 [2][3]
Dimethylformami -
30[3] - Not Specified [3]

de
Dimethyl -

) 30[3] - Not Specified [3]
Sulfoxide
Dioxane 8.0[3] - Not Specified [3]
Ethanol 3.0[3] 15[2][3] 20 [2][3]

28.5 (28500
Ethyl Acetate - 20 [4]
mg/L)[4]

Ethylene Glycol 3.0[3] - Not Specified [3]
Ethylene Glycol
Monomethyl 5.0[3] - Not Specified [3]
Ether
Isopropanol 0.5[3] - Not Specified [3]
Trichloroethylene  30.0[3] - Not Specified [3]
Xylene 1.1[3] - Not Specified [3]

Note: Some sources report solubility in g/100 ml while others use g/kg. For solvents with known
densities, approximate conversions can be made, but the original reported values are
presented here for accuracy.

Experimental Protocols for Solubility Determination
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While specific experimental protocols for determining the solubility of dazomet in the cited
organic solvents are not readily available in the public domain, a general methodology can be
outlined based on established international guidelines, such as the OECD Test Guideline 105.
This guideline details two primary methods for determining the solubility of chemical
substances: the Flask Method and the Column Elution Method. Given the solubility range of
dazomet in many organic solvents (greater than 10-2 g/L), the Flask Method is the more
appropriate general procedure.

Principle of the Flask Method

The Flask Method involves saturating the solvent with the test substance at a specific
temperature and then measuring the concentration of the substance in the saturated solution.

General Experimental Workflow
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Preparation

[ Weigh excess Dazomet ]

[ Add to a known volume of organic solvent in a flask j

Equilibration

Seal the flask

[Agitate at a constant temperature (e.g., 20°C) for a defined period (e.g., 24-48 hours) to reach equilibrium]

Phase Svjaration

Allow undissolved Dazomet to settle

l

Take an aliquot of the clear supernatant

l

[Filter or centrifuge to remove any remaining solid particles]

Ana%ysis

Determine the concentration of Dazomet in the aliquot

l

Utilize an appropriate analytical method (e.g., HPLC-UV)

Click to download full resolution via product page

Fig. 1: General workflow for determining Dazomet solubility using the Flask Method.
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Key Steps in the Experimental Protocol:

Preparation of the Saturated Solution: An excess amount of pure, crystalline dazomet is
added to a flask containing the organic solvent of interest. The flask is then sealed to prevent
solvent evaporation.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a
constant, controlled temperature (typically 20 = 0.5 °C) for a sufficient period to allow the
system to reach equilibrium. A preliminary test is often conducted to determine the time
required to achieve saturation.

Phase Separation: Once equilibrium is reached, the agitation is stopped, and the
undissolved dazomet is allowed to settle. A sample of the clear, saturated supernatant is
carefully withdrawn. To ensure no solid particles are included in the sample for analysis, it is
recommended to centrifuge or filter the aliquot.

Analysis of Dazomet Concentration: The concentration of dazomet in the saturated solvent
is determined using a validated analytical method. High-Performance Liquid
Chromatography (HPLC) with UV detection is a common and suitable technique for the
quantitative analysis of dazomet.[5] A calibration curve is prepared using standard solutions
of dazomet of known concentrations to accurately quantify the amount in the experimental
sample.

Logical Relationships in Solubility Determination

The determination of solubility involves a series of logical steps and considerations to ensure

accurate and reproducible results. The following diagram illustrates the decision-making

process and key relationships in a typical solubility study.
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Fig. 2: Logical flow for a robust solubility determination study.
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This guide provides a foundational understanding of dazomet's solubility in organic solvents,
crucial for its handling, formulation, and analysis. For specific applications, it is recommended
to perform solubility tests under the exact conditions of intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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